![molecular formula C19H18ClFN4O B4738083 1-butyryl-3-(4-chlorophenyl)-N-(4-fluorobenzyl)-1H-1,2,4-triazol-5-amine](/img/structure/B4738083.png)
1-butyryl-3-(4-chlorophenyl)-N-(4-fluorobenzyl)-1H-1,2,4-triazol-5-amine
Overview
Description
1-butyryl-3-(4-chlorophenyl)-N-(4-fluorobenzyl)-1H-1,2,4-triazol-5-amine is a chemical compound that has gained significant attention in scientific research due to its potential pharmacological properties. The compound belongs to the class of triazole derivatives and has been studied extensively for its biochemical and physiological effects.
Mechanism of Action
The mechanism of action of 1-butyryl-3-(4-chlorophenyl)-N-(4-fluorobenzyl)-1H-1,2,4-triazol-5-amine is not fully understood. However, studies have shown that the compound exerts its pharmacological effects through the inhibition of specific enzymes and receptors. The compound has been shown to inhibit the activity of cyclooxygenase-2 (COX-2) and lipoxygenase (LOX), which are involved in the inflammatory response. Additionally, the compound has been shown to inhibit the growth of cancer cells by inducing apoptosis.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. The compound has been shown to have anti-inflammatory, anti-cancer, and anti-microbial properties. Additionally, the compound has been shown to have analgesic and antipyretic effects.
Advantages and Limitations for Lab Experiments
The advantages of using 1-butyryl-3-(4-chlorophenyl)-N-(4-fluorobenzyl)-1H-1,2,4-triazol-5-amine in lab experiments include its potential as an effective drug candidate and its ability to inhibit specific enzymes and receptors. However, the limitations of using the compound in lab experiments include its potential toxicity and the need for further research to understand its mechanism of action.
Future Directions
There are several future directions for the research on 1-butyryl-3-(4-chlorophenyl)-N-(4-fluorobenzyl)-1H-1,2,4-triazol-5-amine. These include:
1. Further studies to understand the mechanism of action of the compound.
2. Testing the compound in clinical trials to determine its efficacy and safety in humans.
3. Developing new derivatives of the compound to improve its pharmacological properties.
4. Studying the potential of the compound in treating other diseases such as Alzheimer's disease and diabetes.
5. Investigating the potential of the compound as a lead compound for drug discovery.
Conclusion:
This compound is a chemical compound that has shown promising results in scientific research for its potential pharmacological properties. The compound has been studied for its anti-inflammatory, anti-cancer, and anti-microbial properties. Further research is needed to understand its mechanism of action and to determine its potential as an effective drug candidate.
Scientific Research Applications
1-butyryl-3-(4-chlorophenyl)-N-(4-fluorobenzyl)-1H-1,2,4-triazol-5-amine has been studied for its potential pharmacological properties. The compound has shown promising results in treating various diseases such as cancer, inflammation, and microbial infections. The compound has been tested in vitro and in vivo, and the results have shown its potential as an effective drug candidate.
properties
IUPAC Name |
1-[3-(4-chlorophenyl)-5-[(4-fluorophenyl)methylamino]-1,2,4-triazol-1-yl]butan-1-one | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H18ClFN4O/c1-2-3-17(26)25-19(22-12-13-4-10-16(21)11-5-13)23-18(24-25)14-6-8-15(20)9-7-14/h4-11H,2-3,12H2,1H3,(H,22,23,24) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NUQBIJBVUVTOHO-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCC(=O)N1C(=NC(=N1)C2=CC=C(C=C2)Cl)NCC3=CC=C(C=C3)F | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H18ClFN4O | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
372.8 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.